N-(2,5-difluorophenyl)-4-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22F2N6O/c20-14-3-4-15(21)16(11-14)24-19(28)27-9-7-26(8-10-27)18-12-17(22-13-23-18)25-5-1-2-6-25/h3-4,11-13H,1-2,5-10H2,(H,24,28)
• InChI Key: BOSVERMMJCQZPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C19H22F2N6O
• Molecular Weight: 388.4 g/mol
• CAS No.: 1203090-22-5

Description

N-(2,5-difluorophenyl)-4-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H22F2N6O and its molecular weight is 388.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Sharma et al. (2012) studied the metabolism, excretion, and pharmacokinetics of a dipeptidyl peptidase IV inhibitor, closely related to N-(2,5-difluorophenyl)-4-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide. This compound showed rapid absorption in rats, dogs, and humans, with the majority of the dose detected in urine and feces. The study provides insights into the metabolic pathways and renal clearance of such compounds (Sharma et al., 2012).

Antidiabetic Potential

• Ammirati et al. (2009) synthesized a series of compounds, including one closely related to the requested chemical, as inhibitors of dipeptidyl peptidase IV for treating type 2 diabetes. Their study identified potent compounds with high oral bioavailability, suggesting potential applications in diabetes treatment (Ammirati et al., 2009).

Anti-Inflammatory and Analgesic Agents

• Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, which are structurally related to the requested compound. These were screened for COX-1/COX-2 inhibition, showing significant analgesic and anti-inflammatory activities, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antineoplastic Properties

• Gong et al. (2010) researched flumatinib, a tyrosine kinase inhibitor structurally similar to the requested compound, in chronic myelogenous leukemia patients. They identified its main metabolites and pathways, providing valuable information for developing similar antineoplastic drugs (Gong et al., 2010).